![molecular formula C10H12N4O B2510931 N,1,3-trimethylpyrazolo[3,4-b]pyridine-5-carboxamide CAS No. 1281074-43-8](/img/structure/B2510931.png)
N,1,3-trimethylpyrazolo[3,4-b]pyridine-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,1,3-trimethylpyrazolo[3,4-b]pyridine-5-carboxamide is a useful research compound. Its molecular formula is C10H12N4O and its molecular weight is 204.233. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Central Nervous System (CNS) Acting Drugs Synthesis
Research indicates the importance of heterocycles, including N,1,3-trimethylpyrazolo[3,4-b]pyridine-5-carboxamide, in the synthesis of novel CNS acting drugs. These compounds are identified for their potential in addressing CNS disorders, leveraging the functional chemical groups that could serve as lead molecules. Such compounds, noted for their heteroatoms like nitrogen, show promise in synthesizing compounds that could have varied CNS effects, ranging from anti-depressive to convulsive outcomes (Saganuwan, 2017).
Heterocyclic N-oxide Derivatives in Organic Synthesis and Drug Development
Heterocyclic N-oxide derivatives, which can be synthesized from compounds like this compound, are noted for their versatility as synthetic intermediates and their biological significance. These compounds have shown to be crucial in the synthesis of metal complexes, catalyst design, asymmetric catalysis, and have medicinal applications, including anticancer, antibacterial, and anti-inflammatory activities. This versatility highlights their potential in both organic synthesis and drug development applications (Li et al., 2019).
Pharmaceutical Impurities Synthesis
The compound also finds its use in the synthesis of pharmaceutical impurities, notably in the production of proton pump inhibitors like omeprazole. This application underscores the compound's role in developing novel synthesis methods that are crucial for understanding and controlling the quality and safety of pharmaceutical products. The research points to the compound's ability to participate in the synthesis process leading to impurities that are essential for drug development and regulatory compliance (Saini et al., 2019).
Mechanism of Action
Target of Action
It’s worth noting that pyrazolo[3,4-b]pyridines, the family of compounds to which it belongs, have been extensively studied due to their close similarity with the purine bases adenine and guanine . This suggests potential interactions with various biological targets, but specific targets for this compound need further investigation.
Biochemical Analysis
Cellular Effects
Some pyrazolo[3,4-b]pyridine derivatives have shown to act as cytotoxic agents with the ability to block cell cycle progression and/or induce apoptosis . They also showed superior cytotoxic activities against certain types of cells .
Molecular Mechanism
Some pyrazolo[3,4-b]pyridine derivatives have been found to inhibit cyclin-dependent kinases . They also show antiproliferative activity, apoptosis induction, and angiogenesis inhibition .
Properties
IUPAC Name |
N,1,3-trimethylpyrazolo[3,4-b]pyridine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4O/c1-6-8-4-7(10(15)11-2)5-12-9(8)14(3)13-6/h4-5H,1-3H3,(H,11,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCGFIQYHTYPYEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C=C(C=N2)C(=O)NC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.